Swinholide a

• Molecular Formula: C78H132O20
• Molecular Weight: 1389.9 g/mol
• IUPAC Name: (1R,3S,5E,7E,11S,12S,13R,15S,16S,17S,19S,23R,25S,27E,29E,33S,34S,35R,37S,38S,39S,41S)-3,13,15,25,35,37-hexahydroxy-11,33-bis[(2S,3S,4S)-3-hydroxy-6-[(2S,4R,6S)-4-methoxy-6-methyloxan-2-yl]-4-methylhexan-2-yl]-17,39-dimethoxy-6,12,16,28,34,38-hexamethyl-10,32,45,46-tetraoxatricyclo[39.3.1.119,23]hexatetraconta-5,7,21,27,29,43-hexaene-9,31-dione
• InChI: InChI=1S/C78H132O20/c1-45-23-29-57(79)37-59-19-17-21-61(95-59)41-71(91-15)52(8)68(82)44-70(84)54(10)78(56(12)76(88)48(4)28-32-64-40-66(90-14)36-50(6)94-64)98-74(86)34-26-46(2)24-30-58(80)38-60-20-18-22-62(96-60)42-72(92-16)51(7)67(81)43-69(83)53(9)77(97-73(85)33-25-45)55(11)75(87)47(3)27-31-63-39-65(89-13)35-49(5)93-63/h17-20,23-26,33-34,47-72,75-84,87-88H,21-22,27-32,35-44H2,1-16H3/b33-25+,34-26+,45-23+,46-24+/t47-,48-,49-,50-,51-,52-,53-,54-,55-,56-,57-,58-,59-,60-,61-,62-,63-,64-,65+,66+,67-,68-,69+,70+,71-,72-,75-,76-,77-,78-/m0/s1
• InChI Key: RJVBVECTCMRNFG-ANKJNSLFSA-N
• Isomeric SMILES: C[C@@H]1O[C@H](C[C@@H](C1)OC)CC[C@@H]([C@H](O)[C@@H]([C@H]2OC(=O)/C=C/C(=C/C[C@@H](C[C@H]3O[C@H](C[C@@H]([C@H]([C@H](C[C@H]([C@@H]([C@H](OC(=O)/C=C/C(=C/C[C@@H](C[C@H]4O[C@H](C[C@@H]([C@H]([C@H](C[C@H]([C@@H]2C)O)O)C)OC)CC=C4)O)/C)[C@H]([C@@H](O)[C@H](CC[C@@H]5O[C@H](C[C@H](C5)OC)C)C)C)C)O)O)C)OC)CC=C3)O)/C)C)C
• SMILES: CC1CC(CC(O1)CCC(C)C(C(C)C2C(C(CC(C(C(CC3CC=CC(O3)CC(CC=C(C=CC(=O)OC(C(C(CC(C(C(CC4CC=CC(O4)CC(CC=C(C=CC(=O)O2)C)O)OC)C)O)O)C)C(C)C(C(C)CCC5CC(CC(O5)C)OC)O)C)O)OC)C)O)O)C)O)OC
• synonyms: swinholide A

Description

Swinholide A: is a dimeric 42-carbon-ring polyketide compound first isolated from the marine sponge Theonella swinhoei . It is known for its potent cytotoxic and antifungal activities, primarily due to its ability to disrupt the actin cytoskeleton . This compound has a unique structure characterized by a 2-fold axis of symmetry .

Scientific Research Applications

Chemistry: Swinholide A serves as a model compound for studying complex polyketide synthesis and the development of new synthetic methodologies .

Biology: In biological research, this compound is used to study the dynamics of the actin cytoskeleton and its role in cellular processes .

Medicine: Due to its potent cytotoxicity, this compound is being investigated for its potential use in cancer therapy . It has shown activity against various cancer cell lines, making it a promising candidate for drug development .

Industry: While industrial applications are limited, this compound’s unique properties make it a valuable compound for research and development in the pharmaceutical industry .

Preparation Methods

Synthetic Routes and Reaction Conditions: The total synthesis of Swinholide A involves complex hydrogen-mediated carbon-carbon couplings . The synthesis can be achieved in approximately 15 steps, which is significantly more efficient compared to previous methods . Key steps include the formation of the macrodiolide ring through cross-coupling reactions .

Industrial Production Methods: Currently, this compound is primarily obtained from natural sources, specifically marine sponges . Industrial production methods are not well-established due to the compound’s complex structure and the challenges associated with its synthesis .

Chemical Reactions Analysis

Types of Reactions: Swinholide A undergoes various chemical reactions, including oxidation, reduction, and substitution .

Common Reagents and Conditions:

Oxidation: Common oxidizing agents such as potassium permanganate and chromium trioxide can be used.

Reduction: Reducing agents like lithium aluminum hydride and sodium borohydride are employed.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium methoxide and potassium tert-butoxide.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can lead to the formation of various oxidized derivatives, while reduction can yield reduced forms of this compound .

Mechanism of Action

Swinholide A exerts its effects by disrupting the actin cytoskeleton . It stabilizes actin dimers and severs actin filaments, leading to the depolymerization of actin in cells . This disruption of the actin cytoskeleton is responsible for its cytotoxic effects . This compound binds to actin in a 1:2 molar ratio and decreases the rate of nucleotide exchange in actin .

Comparison with Similar Compounds

Similar Compounds:

Misakinolide: A structural variant of Swinholide A, also isolated from marine sponges.

Luminaolide: Another polyketide with similar cytotoxic properties.

Scytophycins: Cytotoxic macrolides produced by cyanobacteria.

Uniqueness: this compound is unique due to its dimeric structure and its potent ability to disrupt the actin cytoskeleton . While other compounds like misakinolide and luminaolide share similar properties, this compound’s specific mechanism of action and structural features set it apart .